Cas no 1509931-85-4 (N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine)

N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine structure
1509931-85-4 structure
Product Name:N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
CAS No:1509931-85-4
MF:C16H25BN2O2
MW:288.192904233933
MDL:MFCD11878285
CID:2137134
Update Time:2023-08-03

N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

    • N-cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-3-Pyridinamine
    • MB11050
    • 5-(CYCLOPENTYLAMINO)PYRIDINE-3-BORONIC ACID PINACOL ESTER
    • N-CYCLOPENTYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDIN-3-AMINE
    • n-cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine, AldrichCPR
    • N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine
    • MDL: MFCD11878285
    • Inchi: 1S/C16H25BN2O2/c1-15(2)16(3,4)21-17(20-15)12-9-14(11-18-10-12)19-13-7-5-6-8-13/h9-11,13,19H,5-8H2,1-4H3
    • InChI Key: BBHBMOKSDGCZLH-UHFFFAOYSA-N
    • SMILES: O1B(C2=CN=CC(=C2)NC2CCCC2)OC(C)(C)C1(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 3
  • Complexity: 353
  • Topological Polar Surface Area: 43.4

N-Cyclopentyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-3-amine Security Information

  • Hazard Category Code: 25
  • Safety Instruction: 45
  • Hazardous Material Identification: T
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